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Compound of Interest

Compound Name: 1-Hexanol-d13

Cat. No.: B15581862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Hexanol-d13. Due

to the limited availability of a complete Safety Data Sheet (SDS) for the deuterated compound,

this guide leverages data from the well-characterized non-deuterated analogue, 1-Hexanol.

The safety profiles are expected to be very similar. Information specific to 1-Hexanol-d13 is

explicitly noted.

Section 1: Product Identification and Properties
This section details the fundamental chemical and physical properties of 1-Hexanol-d13 and

its non-deuterated counterpart.
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Property 1-Hexanol-d13 1-Hexanol

CAS Number 204244-84-8 111-27-3[1][2]

Molecular Formula C₆D₁₃HO[3] C₆H₁₄O[1]

Molecular Weight 115.25 g/mol [3] 102.17 g/mol

Appearance Colorless liquid[1]
Clear, colorless liquid with a

characteristic sweet odor[1][2]

Boiling Point No data available 155.8 °C[2]

Melting Point No data available -46.7 °C[2]

Flash Point 59.00 °C (closed cup) 60 °C (closed cup)[2]

Density No data available 0.814 g/cm³ at 20 °C[2]

Solubility No data available

Slightly soluble in water.

Miscible with alcohol and

ether.[1]

Section 2: Hazard Identification and GHS
Classification
1-Hexanol-d13 is classified as a hazardous substance. The GHS classification is summarized

below.

Hazard Class GHS Code Description

Flammable liquids H226 Flammable liquid and vapor

Acute toxicity, Oral H302 Harmful if swallowed

Acute toxicity, Dermal H312 Harmful in contact with skin[2]

Serious eye damage/eye

irritation
H319 Causes serious eye irritation[2]

Hazardous to the aquatic

environment, long-term hazard
H412

Harmful to aquatic life with

long lasting effects
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Signal Word: Warning

Hazard Pictograms:

GHS02: Flame (Flammable)

GHS07: Exclamation Mark (Harmful, Irritant)

Section 3: Toxicological Data
The toxicological profile is based on data for 1-Hexanol.

Toxicity Metric Value Species Route

LD50 720 mg/kg Rat Oral[2]

LD50 1,500 mg/kg Rabbit Dermal[2]

Key Toxicological Effects:

Eye Irritation: Causes serious eye irritation.[2]

Skin Irritation: May cause mild skin irritation upon prolonged or repeated contact.[1]

Inhalation: Inhalation of high concentrations of vapor may cause drowsiness, dizziness, and

respiratory tract irritation.[1]

Ingestion: Harmful if swallowed.[1] May cause nausea, vomiting, and headache. Aspiration

into the lungs may cause chemical pneumonitis.[1]

Chronic Exposure: Repeated exposure may lead to skin dryness and cracking.[1]

Section 4: Experimental Protocols
Detailed experimental protocols for the toxicological endpoints are not available in the provided

safety data sheets. The LD50 values are standard acute toxicity tests. For example, the oral

LD50 in rats would have been determined by administering varying doses of 1-Hexanol to

groups of rats and observing the mortality over a specified period, typically 14 days.
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Section 5: Safe Handling and Emergency
Procedures
A logical workflow for the safe handling and emergency response for 1-Hexanol-d13 is

presented in the diagram below.
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Start: Handling 1-Hexanol-d13

Conduct Risk Assessment

Wear Appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Store in a Cool, Dry, Well-Ventilated Area
Away from Ignition Sources

Spill or Release Occurs

No

Personnel Exposure

No

End of Procedure

Spill Response:
1. Evacuate Area

2. Remove Ignition Sources
3. Absorb with Inert Material

4. Dispose as Hazardous Waste

Yes

Inhalation

Inhalation

Skin Contact

Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to Fresh Air.
Seek Medical Attention if Symptoms Persist.

Remove Contaminated Clothing.
Wash with Soap and Water.

Rinse Cautiously with Water for Several Minutes.
Remove Contact Lenses if Present and Easy to Do.

Seek Medical Attention.

Do NOT Induce Vomiting.
Rinse Mouth.

Seek Immediate Medical Attention.

Click to download full resolution via product page

Caption: Safe Handling and Emergency Response Workflow for 1-Hexanol-d13.
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Precautionary Statements for Safe Handling:

P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.

No smoking.[4]

P233: Keep container tightly closed.

P240: Ground/bond container and receiving equipment.

P241: Use explosion-proof electrical/ventilating/lighting equipment.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of water and soap.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Section 6: Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[2]

Unsuitable Extinguishing Media: Do not use a heavy water stream.

Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to

a source of ignition and flash back.[1] Combustion may produce carbon monoxide and

carbon dioxide.[1]

Section 7: Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.

Wear appropriate personal protective equipment.[5]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Absorb with non-combustible absorbent material (e.g., sand, earth,

diatomaceous earth, vermiculite) and place in a container for disposal according to local /

national regulations.

Section 8: Stability and Reactivity
Reactivity: No data available for 1-Hexanol-d13. 1-Hexanol is stable under normal

conditions.[2]

Chemical Stability: Stable under recommended storage conditions.[2]

Possibility of Hazardous Reactions: Vapors may form explosive mixtures with air.[1]

Conditions to Avoid: Heat, flames, and sparks.[6]

Incompatible Materials: Strong oxidizing agents, strong acids.[5]

Hazardous Decomposition Products: Carbon oxides formed during combustion.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to the Safety of 1-Hexanol-d13].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581862#1-hexanol-d13-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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